Cas no 84211-45-0 (cis-piperidine-2,4-dicarboxylic acid)

• Product name: cis-piperidine-2,4-dicarboxylic acid
• CAS No: 84211-45-0
• MF: C₇H₁₁NO₄
• MW: 173.167
• CID: 4210864
• PubChem ID: 13353755

cis-piperidine-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Piperidinedicarboxylic acid, (2R,4S)-rel-
• 2,4-cis-Piperidine-2,4-dicarboxylic acid
• rel-(2R,4S)-piperidine-2,4-dicarboxylic acid
• cis-piperidine-2,4-dicarboxylic acid
• (2S,4R)-PIPERIDINE-2,4-DICARBOXYLIC ACID
• SCHEMBL4841451
• CIS-PIPERIDINE-2,4-DICARBOXYLIC ACID
• AKOS015897923
• 84211-45-0

• MDL： MFCD00057330
• Inchi： InChI=1S/C7H11NO4/c9-6(10)4-1-2-8-5(3-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5+/m0/s1
• InChI Key： WXUOEIRUBILDKO-CRCLSJGQSA-N
• SMILES： C1CN[C@H](C[C@H]1C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: -2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives